Cas no 936940-74-8 (2-{imidazo1,2-apyrimidin-2-yl}ethan-1-amine)

• Product Name: 2-{imidazo1,2-apyrimidin-2-yl}ethan-1-amine
• CAS No: 936940-74-8
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 1980776
• PubChem ID: 24255228
• Update Time: 2025-10-29

2-{imidazo1,2-apyrimidin-2-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(IMIDAZO[1,2-A]PYRIMIDIN-2-YL)ETHANAMINE
• 2-imidazo[1,2-a]pyrimidin-2-ylethanamine
• imidazo[1,2-a]pyrimidine-2-ethanamine
• LogP
• (2-IMIDAZO[1,2-A]PYRIMIDIN-2-YLETHYL)AMINE X2HCL H2O
• ALBB-030407
• 936940-74-8
• BS-39226
• DTXSID60640522
• DB-019512
• SB74400
• CS-0100771
• F2194-0001
• EN300-148545
• 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine
• AKOS006314248
• Imidazo[1,2-a]pyrimidine-2-ethanamine dihydrochloride
• 2-(Imidazo[1,2-a]pyrimidin-2-yl)ethan-1-amine
• 2-{imidazo1,2-apyrimidin-2-yl}ethan-1-amine

• MDL： MFCD28024652
• Inchi： 1S/C8H10N4/c9-3-2-7-6-12-5-1-4-10-8(12)11-7/h1,4-6H,2-3,9H2
• InChI Key： AQDOETBQHPTIFT-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=NC(=C2)CCN

Computed Properties

• Exact Mass: 162.090546336Da
• Monoisotopic Mass: 162.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.33
• Refractive Index: 1.689

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 2-{imidazo1,2-apyrimidin-2-yl}ethan-1-amine

Comprehensive Overview of 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine (CAS No. 936940-74-8)

2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine (CAS No. 936940-74-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of molecules known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in targeting neurological and inflammatory pathways.

The molecular structure of 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine features a fused imidazo[1,2-a]pyrimidine core with an ethylamine side chain. This unique configuration contributes to its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry. Recent studies have explored its role as a modulator of G-protein-coupled receptors (GPCRs), which are critical in cell signaling and therapeutic interventions.

One of the most searched questions about 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine relates to its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and functional group transformations. High-performance liquid chromatography (HPLC) is commonly employed to ensure purity, which is crucial for research and industrial applications. The growing demand for high-purity imidazo[1,2-a]pyrimidine derivatives has spurred advancements in synthetic methodologies.

In the context of current trends, 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine is being investigated for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with specific neuronal receptors makes it a promising candidate for further study. Additionally, its anti-inflammatory properties are being explored for applications in autoimmune disorders, aligning with the increasing focus on precision medicine.

The market for imidazo[1,2-a]pyrimidine-based compounds is expanding, driven by the pharmaceutical industry's need for novel therapeutic agents. Analysts predict a steady growth trajectory, particularly in regions with robust R&D infrastructure. Companies specializing in fine chemicals and custom synthesis are actively offering 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine to meet the rising demand from academic and industrial researchers.

From a regulatory standpoint, 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Proper storage conditions, typically in a cool, dry environment, are essential to maintain its stability and efficacy.

Another frequently asked question revolves around the compound's solubility and stability. 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol, but its aqueous solubility is limited. Stability studies indicate that the compound remains intact under standard laboratory conditions, though prolonged exposure to light or moisture should be avoided to prevent degradation.

In summary, 2-{imidazo[1,2-a]pyrimidin-2-yl}ethan-1-amine (CAS No. 936940-74-8) is a versatile and promising compound with wide-ranging applications in medicinal chemistry and drug development. Its unique structural features, combined with its biological activity, make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is poised to play a significant role in advancing therapeutic innovations.